Cas no 58965-11-0 (2-Anthracenesulfonicacid, 1-amino-4-[(4-butylphenyl)amino]-9,10-dihydro-9,10-dioxo-)
58965-11-0 structure
Product Name:2-Anthracenesulfonicacid, 1-amino-4-[(4-butylphenyl)amino]-9,10-dihydro-9,10-dioxo-
CAS No:58965-11-0
MF:C24H22N2O5S
MW:450.506885051727
CID:374639
PubChem ID:83007
Update Time:2025-04-19
2-Anthracenesulfonicacid, 1-amino-4-[(4-butylphenyl)amino]-9,10-dihydro-9,10-dioxo- Chemical and Physical Properties
Names and Identifiers
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- 2-Anthracenesulfonicacid, 1-amino-4-[(4-butylphenyl)amino]-9,10-dihydro-9,10-dioxo-
- 1-amino-4-(4-butylanilino)-9,10-dioxoanthracene-2-sulfonic acid
- 1-amino-4-[(4-butylphenyl)amino]-9,10-dihydro-9,10-dioxoanthracene-2-sulphonic acid
- 1-Amino-4-((4-butylphenyl)amino)-9,10-dihydro-9,10-dioxoanthracene-2-sulphonic acid
- 1-amino-4-[(4-butylphenyl)amino]-9,10-dioxo-9,10-dihydroanthracene-2-sulfonic acid
- 2-Anthracenesulfonic acid, 1-amino-4-((4-butylphenyl)amino)-9,10-dihydro-9,10-dioxo-
- NS00034051
- SCHEMBL14641966
- 2-Anthracenesulfonic acid, 1-amino-4-[(4-butylphenyl)amino]-9,10-dihydro-9,10-dioxo-
- EINECS 261-524-5
- DTXSID6069296
- 58965-11-0
-
- Inchi: 1S/C24H22N2O5S/c1-2-3-6-14-9-11-15(12-10-14)26-18-13-19(32(29,30)31)22(25)21-20(18)23(27)16-7-4-5-8-17(16)24(21)28/h4-5,7-13,26H,2-3,6,25H2,1H3,(H,29,30,31)
- InChI Key: RVKLSGHATZZOCO-UHFFFAOYSA-N
- SMILES: S(C1=CC(=C2C(C3C=CC=CC=3C(C2=C1N)=O)=O)NC1C=CC(=CC=1)CCCC)(=O)(=O)O
Computed Properties
- Exact Mass: 450.12506
- Monoisotopic Mass: 450.12494298g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 32
- Rotatable Bond Count: 6
- Complexity: 802
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.5
- Topological Polar Surface Area: 135Ų
Experimental Properties
- PSA: 126.56
2-Anthracenesulfonicacid, 1-amino-4-[(4-butylphenyl)amino]-9,10-dihydro-9,10-dioxo- Related Literature
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Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
58965-11-0 (2-Anthracenesulfonicacid, 1-amino-4-[(4-butylphenyl)amino]-9,10-dihydro-9,10-dioxo-) Related Products
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